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molecular formula C9H10N2O2 B098089 1-Methyl-5-nitroindoline CAS No. 18711-25-6

1-Methyl-5-nitroindoline

Cat. No. B098089
CAS RN: 18711-25-6
M. Wt: 178.19 g/mol
InChI Key: VNTWOKSFYDNPED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07473779B2

Procedure details

Approximately 400 mg of Raney nickel is added to a mixture of 2.84 g (15.9 mmole) of −1-methyl-5-nitroindoline and 4 ml (80 mmole) of hydrazine hydrate in 60 ml of absolute ethanol. The reaction mixture is heated to reflux for 5 hours. After returning to 23° C., a little silica is added to the flask and the solvent is evaporated off under vacuum. The evaporation residue is placed directly at the top of a chromatography column. The expected product is eluted using a Heptane/AcOEt mixture (3/7). A violet powder is obtained (65%) which is used directly in the following stage.
Name
1-methyl-5-nitroindoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrazine hydrate
Quantity
4 mL
Type
reactant
Reaction Step One
Name
Raney nickel
Quantity
400 mg
Type
catalyst
Reaction Step One
Name
ethanol
Quantity
60 mL
Type
solvent
Reaction Step One
Name
1-methyl-5-aminoindoline

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[C:10]2[C:5](=[CH:6][C:7]([N+:11]([O-])=O)=[CH:8][CH:9]=2)[CH2:4][CH2:3]1.O.NN>[Ni].C(O)C>[CH3:1][N:2]1[C:10]2[C:5](=[CH:6][C:7]([NH2:11])=[CH:8][CH:9]=2)[CH2:4][CH2:3]1 |f:1.2|

Inputs

Step One
Name
1-methyl-5-nitroindoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN1CCC2=CC(=CC=C12)[N+](=O)[O-]
Name
hydrazine hydrate
Quantity
4 mL
Type
reactant
Smiles
O.NN
Name
Raney nickel
Quantity
400 mg
Type
catalyst
Smiles
[Ni]
Name
ethanol
Quantity
60 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 5 hours
Duration
5 h
CUSTOM
Type
CUSTOM
Details
After returning to 23° C.
ADDITION
Type
ADDITION
Details
a little silica is added to the flask
CUSTOM
Type
CUSTOM
Details
the solvent is evaporated off under vacuum
WASH
Type
WASH
Details
The expected product is eluted
CUSTOM
Type
CUSTOM
Details
A violet powder is obtained (65%) which

Outcomes

Product
Name
1-methyl-5-aminoindoline
Type
Smiles
CN1CCC2=CC(=CC=C12)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.